Cas no 232949-65-4 (Benzenepropanoic acid, pentyl ester)

Benzenepropanoic acid, pentyl ester structure
232949-65-4 structure
Product Name:Benzenepropanoic acid, pentyl ester
CAS No:232949-65-4
MF:C14H20O2
MW:220.307404518127
CID:1413705
PubChem ID:520040
Update Time:2025-04-20

Benzenepropanoic acid, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, pentyl ester
    • pentyl 3-phenylpropanoate
    • ZCOWYOGEJLZCOM-UHFFFAOYSA-N
    • pentyl 3-phenylpropionate
    • Pentyl 3-phenylpropanoate #
    • SCHEMBL19920977
    • DTXSID00334231
    • 3-phenyl-propanoic acid pentyl ester
    • 232949-65-4
    • n-Pentyl 3-phenylpropanoate
    • Q65224712
    • Inchi: 1S/C14H20O2/c1-2-3-7-12-16-14(15)11-10-13-8-5-4-6-9-13/h4-6,8-9H,2-3,7,10-12H2,1H3
    • InChI Key: ZCOWYOGEJLZCOM-UHFFFAOYSA-N
    • SMILES: O(C(CCC1C=CC=CC=1)=O)CCCCC

Computed Properties

  • Exact Mass: 220.1464
  • Monoisotopic Mass: 220.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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